Magnesium phosphide Magnesium phosphide Magnesium phosphide is a white crystalline solid. It reacts violently with water and may ignite upon contact with air. It is toxic by ingestion. It is used to make other chemicals.
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CAS No.: 12057-74-8
VCID: VC0085324
InChI: InChI=1S/3Mg.2P/q3*+2;2*-3
SMILES: [Mg+2].[Mg+2].[Mg+2].[P-3].[P-3]
Molecular Formula: Mg3P2
Mg=P-Mg-P=Mg
Mg3P2
Molecular Weight: 134.86 g/mol

Magnesium phosphide

CAS No.: 12057-74-8

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VCID: VC0085324

Molecular Formula: Mg3P2
Mg=P-Mg-P=Mg
Mg3P2

Molecular Weight: 134.86 g/mol

Magnesium phosphide - 12057-74-8

CAS No. 12057-74-8
Product Name Magnesium phosphide
Molecular Formula Mg3P2
Mg=P-Mg-P=Mg
Mg3P2
Molecular Weight 134.86 g/mol
IUPAC Name trimagnesium;phosphorus(3-)
Standard InChI InChI=1S/3Mg.2P/q3*+2;2*-3
Standard InChIKey VUBDMGXNLNDGIY-UHFFFAOYSA-N
SMILES [Mg+2].[Mg+2].[Mg+2].[P-3].[P-3]
Canonical SMILES [Mg+2].[Mg+2].[Mg+2].[P-3].[P-3]
Colorform Yellow cubic crystals
Density 2.06 g/cu cm
2.1 g/cm³
Melting Point 750 °C
Physical Description Magnesium phosphide is a white crystalline solid. It reacts violently with water and may ignite upon contact with air. It is toxic by ingestion. It is used to make other chemicals.
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Description Magnesium phosphide is a white crystalline solid. It reacts violently with water and may ignite upon contact with air. It is toxic by ingestion. It is used to make other chemicals.
Solubility Reacts with water
In water, 0.01 g/L
Solubility in water: reaction
PubChem Compound 61546
Last Modified Nov 11 2021
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